Cas no 127923-87-9 (Rifapentine hydrochloride)

Rifapentine hydrochloride Properties

Names and Identifiers

• Rifapentine hydrochloride
• 3-[[(4-Cyclopentyl-1-piperazinyl)imino]methyl]rifamycin hydrochloride
• 3-[[(4-CYCLOPENTYL-1-PIPERAZINYL)-IMINO]METHYL]RIFAMYCIN
• RIFAMYCIN, 3-[[(4-CYCLOPENTYL-1-PIPERAZINYL)IMINO]METHYL]-, MONOHYDROCHLORIDE
• RIFAPENTINE
• 3-[[(4-CYCLOPENTYL-1-PIPERAZINYL)-IMINO]METHYL]RIFAMYCIN/RIFAPENTINE HYDROCHLORIDE
• 5915QBW8LA
• 127923-87-9
• UNII-5915QBW8LA
• Rifamycin, 3-(((4-cyclopentyl-1-piperazinyl)imino)methyl)-, monohydrochloride
• SCHEMBL5350642
• Rifapentine Hydrochloride
• DTXSID60860763
• +Expand

• InChIKey： QCHCAGUOZKOQGD-KXICIPHESA-N
• Inchi： 3
• SMILES： Cl.CC(O[C@@H]1[C@H](C)C(OC)C=COC2(C(=O)C3=C(C(=C(O)C4=C3C(/C(=C\NN3CCN(C5CCCC5)CC3)/C(=C4O)NC(=O)C(C)=CC=C[C@H](C)[C@H](O)[C@@H](C)[C@@H](O)[C@H]1C)=O)C)O2)C)=O |c:48,t:9,50,&1:4,5,49,51,53,55,57|

Computed Properties

• Exact Mass: 876.45200
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 6
• Monoisotopic Mass: 912.4287512g/mol
• Heavy Atom Count: 64
• Complexity: 1730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 220Ų

Experimental Properties

• LogP: 5.66200
• PSA: 220.15000